Cas no 2387282-21-3 (tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro2.4heptane-5-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro2.4heptane-5-carboxylate, Mixture of diastereomers
• CAS No: 2387282-21-3
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 6302218
• PubChem ID: 146049019
• Update Time: 2025-05-21

tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro2.4heptane-5-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro2.4heptane-5-carboxylate, Mixture of diastereomers
• 2387282-21-3
• Tert-butyl 6-(aminomethyl)-2,2-difluoro-5-azaspiro[2.4]heptane-5-carboxylate
• tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]heptane-5-carboxylate
• EN300-1665837

• Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-7-11(4-8(16)5-15)6-12(11,13)14/h8H,4-7,15H2,1-3H3
• InChI Key： VXEZHEVJVYBUOL-UHFFFAOYSA-N
• SMILES： FC1(CC21CN(C(=O)OC(C)(C)C)C(CN)C2)F

Computed Properties

• Exact Mass: 262.14928421g/mol
• Monoisotopic Mass: 262.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro2.4heptane-5-carboxylate, Mixture of diastereomers

tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]heptane-5-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]heptane-5-carboxylate has emerged as a significant molecule of interest due to its unique structural features and potential applications in drug discovery and chemical synthesis. This compound, often referred to as a mixture of diastereomers, represents a spirocyclic structure with fluorine substituents and an amino group, making it a versatile building block for further chemical modifications.

The spiro[2.4]heptane core of this compound is a bicyclic system where two rings are joined at a single atom, creating a rigid and stable framework. This structural feature is particularly advantageous in medicinal chemistry, as it can influence the molecule's pharmacokinetic properties and bioavailability. The presence of fluorine atoms at the 1-position introduces electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of tert-butyl esters in protecting carboxylic acid functionalities during multi-step synthesis. The tert-butyl group not only provides steric protection but also enhances the solubility of the compound in organic solvents, facilitating purification and isolation during the synthesis process. Furthermore, the aminomethyl group attached at the 6-position introduces additional functional diversity, enabling further derivatization to explore a wide range of biological activities.

The synthesis of this compound typically involves a combination of ring-closing metathesis and nucleophilic substitution reactions. Researchers have employed various catalysts, such as Grubbs catalysts, to achieve efficient formation of the spirocyclic structure. The stereochemistry of the product is carefully controlled to obtain the desired mixture of diastereomers, which is crucial for downstream applications in asymmetric catalysis and enantioselective synthesis.

One of the most promising areas for this compound is its application in drug design. The spirocyclic framework has been shown to exhibit favorable pharmacokinetic profiles, making it an attractive candidate for developing small-molecule inhibitors targeting various disease pathways. For instance, recent research has explored its potential as an antagonist for G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases.

In addition to its medicinal chemistry applications, tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]heptane-5-carboxylate has also found utility in materials science. Its rigid structure and functional groups make it suitable for designing advanced polymers and self-assembling materials with tailored mechanical and electronic properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and stereochemical control. Novel methodologies involving transition metal catalysis and biocatalytic approaches are being explored to streamline its production on an industrial scale. Furthermore, efforts are underway to investigate its biological activity in more depth, with particular emphasis on its potential as a lead compound for treating chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, tert-butyl 6-(aminomethyl)-1,1-difluoro-5-azaspiro[2.4]heptane-5-carboxylate stands out as a multifaceted molecule with significant potential across diverse fields of chemistry and biology. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors.